Cas no 2228290-69-3 (2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one)

2-Chloro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-one is a furan-based organic compound featuring a chloroacetyl functional group and a 4-methylphenyl substituent. This structure imparts reactivity suitable for use as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The chloroacetyl moiety enables nucleophilic substitution reactions, while the aromatic furan ring contributes to stability and potential π-stacking interactions. Its well-defined molecular architecture allows for precise modifications in target-oriented synthesis. The compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for consistent performance in downstream applications. Suitable for research and industrial-scale synthesis, it offers utility in advanced chemical transformations.
2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one structure
2228290-69-3 structure
Product Name:2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one
CAS No:2228290-69-3
MF:C13H11ClO2
MW:234.678242921829
CID:5974424
PubChem ID:165981083
Update Time:2025-06-14

2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one
    • 2-chloro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-one
    • 2228290-69-3
    • EN300-1994639
    • Inchi: 1S/C13H11ClO2/c1-9-2-4-10(5-3-9)12-6-7-13(16-12)11(15)8-14/h2-7H,8H2,1H3
    • InChI Key: WJMBRCQHCSZLHY-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC=C(C2C=CC(C)=CC=2)O1)=O

Computed Properties

  • Exact Mass: 234.0447573g/mol
  • Monoisotopic Mass: 234.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one Pricemore >>

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Additional information on 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one

Recent Advances in the Study of 2-Chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 2228290-69-3) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 2228290-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules with pharmacological relevance, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one is its application in the synthesis of furan-based derivatives. Researchers have demonstrated that this compound serves as a versatile building block for the construction of heterocyclic compounds, which are often associated with diverse biological activities. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of novel furan-2-yl ethanone derivatives, which exhibited promising inhibitory effects on specific inflammatory pathways. The study utilized a combination of computational modeling and in vitro assays to validate the compound's mechanism of action, providing a robust foundation for further preclinical studies.

In addition to its synthetic utility, 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one has been investigated for its direct biological effects. Recent in vivo studies have shown that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, a research team at a leading pharmaceutical institute reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to interfere with the redox balance in cancer cells, leading to oxidative stress and subsequent cell death. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential as a lead candidate for anticancer drug development.

Despite these promising results, challenges remain in the optimization of 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the compound's core structure to enhance its pharmacokinetic properties while retaining its biological activity. A collaborative study between academic and industrial researchers, published in ACS Medicinal Chemistry Letters in early 2024, detailed the synthesis of several analogs with improved solubility and metabolic stability, paving the way for future in vivo efficacy studies.

In conclusion, 2-chloro-1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS: 2228290-69-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility and potential for drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for therapeutic use. The compound's unique chemical profile and demonstrated biological effects make it a valuable subject of study for researchers aiming to develop novel treatments for inflammatory diseases and cancer.

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